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Compound of Interest

Compound Name: Sumilizer GP

CAS No.: 203255-81-6

Cat. No.: B1609375

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Sumilizer® GP, a high-

performance antioxidant, for its use in Linear Low-Density Polyethylene (LLDPE) films. This

document details the recommended dosage, mechanism of action, and protocols for evaluating

its efficacy in enhancing the process stability and quality of LLDPE films.

Introduction to Sumilizer® GP
Sumilizer® GP is a hybrid-type antioxidant developed by Sumitomo Chemical, chemically

identified as 6-[3-(3-tert-Butyl-4-hydroxy-5-methylphenyl)propoxy]-2,4,8,10-tetra-tert-

butyldibenzo[d,f][1][2][3]dioxaphosphepin.[1] Its unique molecular structure incorporates both a

hindered phenolic moiety and a phosphite moiety, enabling a dual-function stabilization

mechanism. This makes it a highly effective processing stabilizer for a variety of polymers,

including LLDPE.[2]

Key benefits of using Sumilizer® GP in LLDPE films include:
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Excellent Process Stabilization: Particularly at elevated temperatures encountered during

film extrusion.[1]

Prevention of "Fish-Eye" Gels: Significantly reduces the formation of gel defects, leading to

improved film quality and appearance.[3]

High Compatibility: Readily disperses within the LLDPE matrix.[1]

Resistance to Discoloration: Exhibits excellent resistance to discoloration caused by NOx

gas exposure.[1]

Recommended Dosage
The recommended dosage of Sumilizer® GP in LLDPE films generally ranges from 500 to

2000 ppm (parts per million), or 0.05% to 0.20% by weight. The optimal concentration will

depend on the specific processing conditions, the grade of LLDPE, and the desired level of

stabilization.

Property Value

Chemical Name

6-[3-(3-tert-Butyl-4-hydroxy-5-

methylphenyl)propoxy]-2,4,8,10-tetra-tert-

butyldibenzo[d,f][1][2][3]dioxaphosphepin

Appearance White crystalline powder

Recommended Dosage in LLDPE 500 - 2000 ppm (0.05% - 0.20%)[1]

Compatibility LLDPE, PP, PS, PA, PC[1]

Mechanism of Action
Sumilizer® GP's efficacy stems from its intramolecular synergistic effect, combining two distinct

antioxidant functionalities in a single molecule.

Hindered Phenolic Moiety (Primary Antioxidant): This part of the molecule acts as a radical

scavenger. During processing, heat and shear forces can generate free radicals (R•) in the
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polymer chain. The phenolic group donates a hydrogen atom to these radicals, neutralizing

them and preventing the initiation of oxidative degradation.

Phosphite Moiety (Secondary Antioxidant): The phosphite group functions as a

hydroperoxide decomposer. The propagation of oxidation involves the formation of

hydroperoxides (ROOH), which are unstable and can decompose into new radicals. The

phosphite moiety reduces these hydroperoxides to stable alcohols (ROH), thus breaking the

auto-oxidative cycle.
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Caption: Dual-function antioxidant mechanism of Sumilizer® GP in LLDPE.

Experimental Protocols
To evaluate the performance of Sumilizer® GP in LLDPE films, the following experimental

protocols are recommended.
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Preparation of LLDPE Film Samples
Compounding:

Dry blend LLDPE resin with the desired concentration of Sumilizer® GP (e.g., 0, 500,

1000, 1500, 2000 ppm).

Melt-compound the blend using a twin-screw extruder. A typical temperature profile for

LLDPE is 160-220°C from feed zone to die.

Pelletize the extrudate for subsequent film blowing.

Film Blowing:

Use a single-screw extruder with a film blowing die.

Process the compounded pellets into a thin film of desired thickness (e.g., 50 µm).

Record processing parameters such as melt temperature, screw speed, and blow-up ratio.
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Caption: Workflow for the preparation of LLDPE film samples with Sumilizer® GP.

Evaluation of Oxidative Stability (ASTM D3895)
The Oxidative Induction Time (OIT) is a measure of the thermal-oxidative stability of the

material.

Apparatus: Differential Scanning Calorimeter (DSC).
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Sample Preparation: Cut a small disc (5-10 mg) from the LLDPE film.

Procedure:

Place the sample in an open aluminum pan in the DSC cell.

Heat the sample from ambient temperature to 200°C at a rate of 20°C/min under a

nitrogen atmosphere (50 mL/min).

Once the temperature stabilizes at 200°C, switch the purge gas to oxygen at the same

flow rate.

Record the time until the onset of the exothermic oxidation peak. This time is the OIT.

Illustrative Data: While specific data for Sumilizer® GP in LLDPE is not publicly available, the

following table illustrates the expected trend in OIT values.

Sample Sumilizer® GP (ppm)
Oxidative Induction Time
(OIT) at 200°C (minutes)

Control 0 < 5

Formulation 1 500 15 - 25

Formulation 2 1000 30 - 45

Formulation 3 1500 50 - 70

Formulation 4 2000 > 80

Quantification of "Fish-Eye" Gels (ASTM D3351)
This method provides a quantitative measure of the reduction in gel defects.

Apparatus: Overhead projector and a projection screen.

Procedure:

Place a section of the LLDPE film on the projector stage.
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Project the image of the film onto the screen.

Count the number of gels within a defined area. Gels will appear as distinct, often circular,

imperfections.

Categorize the gels by size if required.

Express the result as the number of gels per unit area (e.g., gels/m²).

Illustrative Data: The following table demonstrates the expected reduction in fish-eye gel count

with the addition of Sumilizer® GP.

Sample Sumilizer® GP (ppm)
Fish-Eye Gel Count
(gels/m²)

Control 0 > 1000

Formulation 1 500 400 - 600

Formulation 2 1000 150 - 250

Formulation 3 1500 < 100

Formulation 4 2000 < 50

Mechanical Properties
Evaluate the effect of Sumilizer® GP on the mechanical integrity of the LLDPE film.

Tensile Strength and Elongation (ASTM D882): Use a universal testing machine to measure

the tensile strength at break and the percentage of elongation.

Tear Strength (ASTM D1922): Determine the force required to propagate a tear in the film

using an Elmendorf-type tear tester.

The addition of Sumilizer® GP is not expected to negatively impact the mechanical properties

and may improve them by preventing degradation during processing.

Conclusion
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Sumilizer® GP is a highly effective, dual-function antioxidant for the stabilization of LLDPE

films. Its use at a recommended dosage of 500-2000 ppm can significantly enhance process

stability, leading to a reduction in defects such as "fish-eye" gels and an overall improvement in

film quality. The experimental protocols outlined in this document provide a framework for

researchers and scientists to quantify the performance benefits of Sumilizer® GP in their

specific LLDPE film applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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